BENGHE Validation & Comparative

Check Availability & Pricing

Limit of detection (LOD) and quantification
(LOQ) for N-nitroso-ramipril

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: N-nitroso-ramipril
CAS No.: 3028194-80-8
Cat. No.: B16080568
Get Quote
. J

Detecting N-nitroso-ramipril: A Comparative
Guide to Analytical Limits

For Immediate Release

This guide provides a comparative analysis of the limit of detection (LOD) and limit of
guantification (LOQ) for N-nitroso-ramipril, a nitrosamine impurity of concern for researchers,
scientists, and drug development professionals. Ensuring the safety of pharmaceutical
products necessitates highly sensitive analytical methods to detect and quantify such impurities
at trace levels. This document outlines the performance of a validated LC-MS/MS method for
N-nitroso-ramipril and contextualizes it with other methods used for nitrosamine analysis in
pharmaceutical ingredients.

Performance Benchmark: N-nitroso-ramipril
Detection
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The primary analytical method for determining N-nitroso-ramipril in ramipril tablets is Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS). A validated method has

demonstrated a high degree of sensitivity, as detailed in the table below. For comparative

purposes, this table also includes LOD and LOQ values for other nitrosamine impurities

determined by various advanced analytical techniques.

Limit of Limit of
Analyte Method Detection Quantification Matrix
(LOD) (LOQ)
Not explicitly
defined, but S/N ~0.10213 ng/mL o
] o Ramipril IR
N-nitroso-ramipril  LC-MS/MS of 20 at 0.10213 (based on S/N of Tablet
ablets
ng/ml suggestsa  20)[1]
very low LOD[1]
Six Nitrosamine Not explicitly 0.009 ppm (0.45 Sartan Drug
N LC-MS/MS
Impurities stated ng/mL) Products
o : . <0.002 ppm
Nine Nitrosamine Not explicitly )
N GC-TQ (instrument Sartan Drugs
Impurities stated e
sensitivity)
N-nitroso- LCITO Not explicitly 0.005 ppm (25 Propranolol API
propranolol stated pg/mL) and Tablets[2]
] o 1500 ng/day o
N-nitroso- Not explicitly Tafamidis
) LC-TQ/MS (Acceptable ]
meglumine stated Meglumine Drug
Intake)
N-nitroso- )
) UPLC-MS/MS 0.006 ppm 0.02 ppm Mirabegron
mirabegron

Experimental Protocols
Determination of N-nitroso-ramipril by LC-MS/MS

This method is validated for the determination of N-Nitroso-ramipril in Ramipril immediate-

release tablets.[1]
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Instrumentation:

HPLC: Shimadzu

Mass Spectrometer: AB Sciex QTrap 5500

Column: XTerra MS C18, 3.5 um, 3.0 x 100 mm, Waters (Part No: 186000418)

Guard Cartridge: C18, 4 x 2.0 mm, Phenomenex (Part No: AJO-2486)

Reagents:

e Eluent A: Water (LCMS-Grade) + 0.1% Formic acid (LC-MS Grade)

e Eluent B: Acetonitrile (LCMS-Grade)

o Reference Standards: N-Nitroso-Ramipril, N-Nitroso-Quinapril (Internal Standard)

o Stock Solutions: Prepared in methanol at a concentration of approximately 100 pug/mL and
stored at 2-8 °C.

Chromatographic Conditions:
e The specific gradient program and flow rate are not detailed in the provided information.

Sample Preparation:

Weigh approximately 50 mg of a homogenized sample of the finished product into a plastic
centrifuge tube.

Add 50 pl of pyrrolidine solution (approx. 10 mg/ml in methanol).

Add 100 pl of the Internal Standard (ISTD) solution.

Further extraction and dilution steps are performed to bring the sample to the desired
concentration for injection.

Quantification: The limit of quantification is determined based on the signal-to-noise ratio (S/N),
with a reported S/N of 20 for a concentration of 0.10213 ng/ml.[1] The International Council for
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Harmonisation (ICH) guidelines suggest an S/N ratio of 10:1 for the LOQ and 3:1 or 2:1 for the
LOD.[3]

Alternative Methodologies

For the broader class of nitrosamine impurities, several other analytical techniques are
employed, demonstrating the continuous effort to achieve lower detection limits.[4] These
include:

e Gas Chromatography-Triple Quadrupole Mass Spectrometry (GC-TQ): This method is
effective for the analysis of multiple nitrosamine impurities in sartan drugs.[5]

» Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS):
This technique offers high sensitivity for the quantification of nitrosamine drug substance
related impurities (NDSRIs) like N-nitroso-propranolol and N-nitroso-mirabegron.[2][6]

 Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS): The FDA has
utilized LC-HRMS methods capable of detecting and quantifying up to eight different
nitrosamine impurities with quantitation limits as low as 0.005 ppm.[7]

Visualizing the Workflow and a Broader Context

To better understand the experimental process and the significance of nitrosamine detection,
the following diagrams illustrate the analytical workflow and the general pathway of
nitrosamine-induced genotoxicity.
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Caption: Experimental workflow for LOD and LOQ determination.
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Caption: General pathway of nitrosamine-induced genotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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